Cas no 2017085-61-7 (Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-
• CAS No: 2017085-61-7
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5286101
• Update Time: 2025-06-13

Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-

• Inchi： 1S/C9H15Cl/c1-2-3-4-5-9(8-10)6-7-9/h2H,1,3-8H2
• InChI Key： SFEIZZGHHXRSBK-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCC=C)CC1

Additional information on Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-

Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)- (CAS No. 2017085-61-7): A Comprehensive Overview in Modern Chemical Biology

The compound Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-, identified by its CAS number 2017085-61-7, represents a fascinating molecule in the realm of chemical biology. Its unique structural features, combining a cyclopropane ring with functional groups such as chloromethyl and 4-penten-1-yl, make it a subject of significant interest for researchers exploring novel synthetic pathways and biological applications.

At the heart of this compound's appeal lies its cyclopropane moiety. Cyclopropanes are known for their high ring strain, which often translates into remarkable reactivity. This strain can be harnessed to facilitate various chemical transformations, making cyclopropane derivatives valuable intermediates in organic synthesis. The presence of a chloromethyl group further enhances the compound's versatility, providing a reactive site for nucleophilic substitution reactions. This combination allows for the facile introduction of diverse functional groups, enabling the construction of complex molecules.

The 4-penten-1-yl side chain adds another layer of complexity to the molecule. This unsaturated aliphatic chain can participate in various interactions, including π-stacking and hydrophobic effects, which are crucial in biological systems. Such interactions are often exploited in drug design to enhance binding affinity and selectivity. The dual functionality of this compound makes it a promising candidate for applications in medicinal chemistry and materials science.

Recent advancements in synthetic methodologies have opened new avenues for utilizing compounds like Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)-. For instance, transition metal-catalyzed reactions have enabled the efficient construction of complex cyclic structures from simpler precursors. These methods have been particularly useful in generating cyclopropane derivatives with tailored properties, such as improved stability or enhanced biological activity.

In the context of drug discovery, the reactivity of cyclopropane derivatives has been leveraged to develop novel therapeutic agents. The ability to introduce specific functional groups at predefined positions allows for the creation of molecules that can interact selectively with biological targets. This has led to the identification of compounds with potential applications in treating various diseases, including cancer and infectious disorders.

The incorporation of natural product-inspired scaffolds into synthetic chemistry has also been a significant trend. By mimicking the structures found in nature, researchers can harness the evolutionary wisdom encoded in these molecules. The compound Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)- exemplifies this approach, as its structure can be seen as a hybrid incorporating elements from both synthetic and natural origins.

Computational chemistry has played an increasingly important role in understanding and designing molecules like this one. Advanced computational methods allow researchers to predict the properties of compounds before they are synthesized, significantly reducing the time and cost associated with experimental trials. These techniques have been particularly valuable in optimizing reaction conditions and predicting biological activity.

The role of green chemistry principles cannot be overstated in modern chemical research. The development of sustainable synthetic routes is essential for ensuring that chemical processes are environmentally friendly and economically viable. Compounds like Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)- offer opportunities to explore greener alternatives by minimizing waste and reducing reliance on hazardous reagents.

Future directions in the study of this compound may involve exploring its potential as a building block for more complex structures. By combining it with other functionalized molecules, researchers could generate libraries of compounds with diverse properties for screening against biological targets. This approach aligns with the growing trend toward high-throughput screening and artificial intelligence-driven drug discovery.

In conclusion, Cyclopropane, 1-(chloromethyl)-1-(4-penten-1-yl)- (CAS No. 2017085-61-7) is a versatile molecule with significant potential in chemical biology and medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and biologists alike. As research continues to evolve, this compound is likely to play an increasingly important role in the development of new therapies and materials.